Cas no 1445322-59-7 (2-Morpholinocarbonyl-5-nitropyridine)

• Product Name: 2-Morpholinocarbonyl-5-nitropyridine
• CAS No: 1445322-59-7
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 4600232
• Update Time: 2025-07-19

2-Morpholinocarbonyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-MORPHOLINOCARBONYL-5-NITROPYRIDINE
• morpholin-4-yl-(5-nitropyridin-2-yl)methanone
• VHC32259
• V3336
• 2-Morpholinocarbonyl-5-nitropyridine

• Inchi： 1S/C10H11N3O4/c14-10(12-3-5-17-6-4-12)9-2-1-8(7-11-9)13(15)16/h1-2,7H,3-6H2
• InChI Key： PDTQCIBEKFNRBD-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC(=CN=2)[N+](=O)[O-])=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 0.1
• Topological Polar Surface Area: 88.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 2-Morpholinocarbonyl-5-nitropyridine

Comprehensive Overview of 2-Morpholinocarbonyl-5-nitropyridine (CAS No. 1445322-59-7): Properties, Applications, and Research Insights

2-Morpholinocarbonyl-5-nitropyridine (CAS No. 1445322-59-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a morpholine moiety and a nitropyridine backbone, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Morpholinocarbonyl-5-nitropyridine synthesis", "CAS 1445322-59-7 applications", and "nitropyridine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 2-Morpholinocarbonyl-5-nitropyridine combines a morpholine ring with a 5-nitropyridine scaffold, offering both electron-withdrawing and electron-donating properties. This duality makes it valuable for designing compounds with tailored reactivity, particularly in heterocyclic chemistry and medicinal chemistry. Recent trends in AI-driven drug discovery highlight the demand for such building blocks, as evidenced by searches for "AI-optimized nitropyridine synthesis" and "computational modeling of morpholine derivatives".

In pharmaceutical applications, CAS 1445322-59-7 is explored for its potential as a precursor in kinase inhibitors and antimicrobial agents. Its nitro group facilitates further functionalization, aligning with the growing interest in "fragment-based drug design (FBDD)" and "click chemistry modifications". Environmental considerations also drive research into "green synthesis of nitropyridine compounds", addressing sustainability concerns in chemical manufacturing.

Analytical characterization of 2-Morpholinocarbonyl-5-nitropyridine typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, topics frequently queried in academic and industrial settings. The compound's stability under various conditions (pH, temperature) is another area of interest, particularly for researchers investigating "high-throughput screening compatible intermediates".

Emerging studies link morpholine-containing compounds to advancements in bioconjugation and proteolysis-targeting chimeras (PROTACs), further elevating the profile of 1445322-59-7. As the scientific community prioritizes "cost-effective heterocyclic synthesis" and "scalable nitropyridine production", this compound exemplifies the intersection of innovation and practicality in organic synthesis.

In summary, 2-Morpholinocarbonyl-5-nitropyridine (CAS No. 1445322-59-7) represents a critical tool for researchers navigating the evolving landscapes of drug development and material science. Its adaptability to modern methodologies—from machine learning-assisted retrosynthesis to continuous flow chemistry—positions it as a compound of enduring scientific and industrial value.